Cas no 18409-17-1 (trans-2-Octen-1-ol)
trans-2-Octen-1-ol structure
trans-2-Octen-1-ol Properties
Names and Identifiers
-
- trans-2-Octen-1-ol
- (E)-oct-2-en-1-ol
- 1-hydroxy-2-octene
- 2E-Octen-1-ol
- Oct-2-en-1-ol
- trans-2-octenol
- FEMA 3887
- 2-OCTEN-1-OL
- (E)-2-octenol
- (2E)-OCTEN-1-OL
- (E)-2-OCTEN-1-OL
- (2E)-2-Octen-1-ol
- trans-1-oct-2-enol
- 2-Octen-1-ol, (E)-
- cis-2-octen-1-ol
- cis-oct-2-en-1-olol
- (Z)-2-octen-1-ol
- (Z)-2-octenol
- cis-2-octenol
- (Z)-oct-2-enol
- +Expand
-
- MFCD00014057
- AYQPVPFZWIQERS-VOTSOKGWSA-N
- 1S/C8H16O/c1-2-3-4-5-6-7-8-9/h6-7,9H,2-5,8H2,1H3/b7-6+
- CCCCC/C=C/CO
- 1720707
Computed Properties
- 128.12000
- 1
- 1
- 5
- 128.12
- 9
- 67
- 0
- 0
- 0
- 1
- 0
- 1
- 2.5
- nothing
- 0
- 20.2A^2
Experimental Properties
- 2.11520
- 20.23000
- n20/D 1.4460(lit.)
- Insoluble
- 92°C/11mmHg(lit.)
- -31.5°C (estimate)
- Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
- 3887
- Uncertain
- Uncertain
- 0.843 g/mL at 25 °C(lit.)
trans-2-Octen-1-ol Price
trans-2-Octen-1-ol Suppliers
Shanghai Hansi Chemical Industry Co., Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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TIAN MEN HENG CHANG HUA GONG Co., Ltd.
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Shanghai Acmec Biochemical Co.,Ltd
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JI ZHI SHI JI
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TCI (Shanghai) Development Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
15026964105
2881489226@qq.com
trans-2-Octen-1-ol Related Literature
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Nadia C. Abascal,Phillip A. Lichtor,Michael W. Giuliano,Scott J. Miller Chem. Sci. 2014 5 4504
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Christian J. Richard,Adrian W. Parkins New J. Chem. 2008 32 151
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Christian J. Richard,Adrian W. Parkins New J. Chem. 2008 32 151
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4. A simple synthetic method for chiral 1,2-epoxides and the total synthesis of a chiral pheromone epoxideZhi-Bo Zhang,Zhi-Min Wang,Yu-Xiu Wang,Huan-Quan Liu,Gui-Xin Lei,Min Shi epoxide. Zhi-Bo Zhang Zhi-Min Wang Yu-Xiu Wang Huan-Quan Liu Gui-Xin Lei Min Shi J. Chem. Soc. Perkin Trans. 1 2000 53
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5. 1,5-Asymmetric induction of chirality: highly diastereoselective synthesis of homoallylic tertiary alcohols by the Lewis acid-mediated addition of allylstannanes into ketones in the side-chain of π-allyltricarbonyliron lactone complexesSteven V. Ley,Liam R. Cox J. Chem. Soc. Perkin Trans. 1 1997 3315
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Saeed Masoum,Hooman Seifi,Ebrahim Haghir Ebrahimabadi Anal. Methods 2013 5 4639
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Birakishore Padhi,G. Sudhakar Reddy,N. Arjunreddy Mallampudi,Utkal Mani Choudhury,Debendra K. Mohapatra Org. Biomol. Chem. 2020 18 2685
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Lorenzo Nissen,Flavia Casciano,Andrea Gianotti Food Funct. 2021 12 3159
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9. 1,5-Asymmetric induction of chirality: highly diastereoselective addition reactions of organoaluminium reagents into ketone groups in the side-chain of π-allyltricarbonyliron lactone complexesSteven V. Ley,Liam R. Cox,Graham Meek,Karl-Heinz Metten,Carmen Piqué,Julia M. Worrall J. Chem. Soc. Perkin Trans. 1 1997 3299
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Lorenzo Nissen,Flavia Casciano,Andrea Gianotti Food Funct. 2021 12 3159
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18409-17-1)trans-2-Octen-1-ol
99%
100ml
494.0